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Compound of Interest

Compound Name: Butyrolactone la

Cat. No.: B15609466

Disclaimer: This document provides guidance on the proper disposal of y-Butyrolactone (GBL),
also referred to as Butyrolactone la. It is intended for researchers, scientists, and drug
development professionals. Always consult your institution's specific Environmental Health and
Safety (EH&S) guidelines and the Safety Data Sheet (SDS) for the most accurate and
compliant procedures. Regulations can vary by location.

y-Butyrolactone is classified as a hazardous substance and requires disposal as hazardous
waste.[1][2] Improper disposal, such as pouring it down the drain or discarding it with regular
trash, is prohibited and can lead to environmental contamination and regulatory violations.[1][3]

[4]115]

Hazard Identification and Chemical Properties

Understanding the hazards associated with y-Butyrolactone is the first step in its safe handling
and disposal. It is harmful if swallowed, causes serious eye damage, and may lead to
drowsiness or dizziness.[1][2][5][6]
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Property

Data

GHS Classification

Acute Toxicity, Oral (Category 4); Serious Eye
Damage (Category 1); Specific target organ
toxicity - single exposure (Category 3)[2]

Signal Word

Danger[1][2]

Hazard Statements

H302: Harmful if swallowed. H318: Causes
serious eye damage. H336: May cause

drowsiness or dizziness.[1][2]

CAS Number 96-48-0[1][71[8]

Appearance Colorless, hygroscopic liquid[7][9]
Flash Point 94 °C (closed cup)[1]

pH 4 -5 (100 g/l at 20 °C)[1][8]

Incompatibilities

Strong oxidizing agents, strong acids, strong

bases, strong reducing agents[8][10]

Oral Toxicity (LD50)

1540 - 1582 mg/kg (Rat)[6][10]

Required Personal Protective Equipment (PPE)

Before handling y-Butyrolactone waste, ensure you are wearing the appropriate PPE to

minimize exposure risks.

o Eye Protection: Tightly fitting safety goggles with side protection. A face shield (minimum 8-

inch) is also recommended.[1][2]

e Hand Protection: Wear suitable chemical-resistant gloves. Inspect gloves before use and

dispose of contaminated gloves in accordance with good laboratory practices.[2]

o Skin and Body Protection: A complete suit protecting against chemicals or a lab coat should

be worn. The type of protective equipment must be selected according to the concentration

and amount of the dangerous substance at the specific workplace.[2]
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Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe accumulation and disposal
of y-Butyrolactone waste in a laboratory setting.

Step 1: Waste Collection

o Collect all y-Butyrolactone waste at or near the point of generation.[11] Do not move the
waste to other rooms for storage.[3]

e Avoid mixing y-Butyrolactone with incompatible chemicals such as strong acids, bases, or
oxidizing agents.[4][8][10]

Step 2: Container Selection and Labeling

o Use a chemically compatible container for waste collection. Plastic is often preferred for
liquid waste.[3] The container must be free from damage and have a secure, leak-proof
screw cap.[11][12]

o Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("y-Butyrolactone"), and any associated hazard pictograms (e.g., corrosive, exclamation
mark).[1][4]

e The label must also include the date when waste was first added to the container.[4]

Step 3: Waste Storage

Store the sealed waste container in a designated and clearly marked "Satellite Accumulation
Area" (SAA).[3][12]

The SAA must be at or near the point of waste generation.[3][11]

Ensure the container is kept closed at all times, except when adding waste.[3][4][12] This
prevents the release of vapors and protects against spills.

Secondary containment should be used to catch any potential leaks.[4][11]

Step 4: Arranging for Disposal
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» Do not attempt to neutralize or treat the chemical waste yourself.

e Once the container is full or you have reached your institution's accumulation time limit (e.g.,
12 months), contact your facility's Environmental Health & Safety (EH&S) department or a
licensed professional waste disposal service for pickup.[3][4][10]

e Follow your institution's specific procedures for requesting a hazardous waste pickup.
Prohibited Disposal Methods

e DO NOT pour y-Butyrolactone down the drain.[1][3][4]

e DO NOT dispose of y-Butyrolactone in the regular trash.[13]

e DO NOT allow the chemical to evaporate in a fume hood as a means of disposal.[4][12]

Accidental Spill Procedures

In the event of a spill, immediately evacuate non-essential personnel from the area.

Ensure adequate ventilation.[2][10]

o Wearing appropriate PPE, contain the spill by covering it with an inert, liquid-absorbent
material (e.g., sand, diatomaceous earth, or a universal binding agent).[1][2]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[2]

¢ Clean the affected area thoroughly.

o Report the spill to your laboratory supervisor and EH&S department.
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y-Butyrolactone Waste Generated

Is a compatible and
properly labeled waste
container available?

Obtain and label a new,
compatible waste container.

Carefully transfer waste
into the container.
Securely close the lid.

Store container in designated
Satellite Accumulation Area (SAA)
with secondary containment.

Is container full or has
accumulation time limit
been reached?

Contact Environmental
Health & Safety (EH&S)
for waste pickup.

Continue to store safely.
Keep container closed.

Waste disposed of by
authorized personnel.

Diagram 1: Butyrolactone la Disposal Workflow

Click to download full resolution via product page

Diagram 1: Butyrolactone la Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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